N-(5-methyl-3-isoxazolyl)-2-(2-nitrophenyl)acetamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-2-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C12H11N3O4/c1-8-6-11(14-19-8)13-12(16)7-9-4-2-3-5-10(9)15(17)18/h2-6H,7H2,1H3,(H,13,14,16)
• InChI Key: XPWAMWLXIVWWCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CC2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C12H11N3O4
• DSSTOX Substance ID: DTXSID201321924
• Molecular Weight: 261.23 g/mol
• Solubility: 16.6 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 349440-13-7

Description

N-(5-methyl-3-isoxazolyl)-2-(2-nitrophenyl)acetamide, commonly known as MINA or MINA53, is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. This compound was first synthesized in 2008 and has since been studied extensively for its mechanism of action and biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of MINA is still under investigation. However, studies have shown that MINA interacts with specific transcription factors, including NF-κB and HIF-1α, to regulate gene expression. MINA has also been shown to inhibit histone deacetylases, which can alter chromatin structure and gene expression.
Biochemical and Physiological Effects
MINA has been shown to have various biochemical and physiological effects. In cancer cells, MINA has been shown to induce apoptosis and inhibit cell proliferation. In addition, MINA has been shown to regulate glucose metabolism and improve insulin sensitivity in diabetic mice. MINA has also been shown to have anti-inflammatory effects, making it a potential therapeutic agent for autoimmune disorders.

Advantages and Limitations for Lab Experiments

MINA has several advantages for laboratory experiments. It is a small molecule, making it easy to synthesize and manipulate. MINA has also been shown to have good stability and solubility in aqueous solutions. However, one limitation of MINA is its low bioavailability, which can limit its effectiveness in vivo.

Future Directions

There are several future directions for research on MINA. One area of interest is the development of analogs of MINA with improved bioavailability and potency. Another area of research is the identification of specific target genes and pathways that are regulated by MINA. Furthermore, the potential therapeutic applications of MINA in various diseases, including cancer and autoimmune disorders, warrant further investigation.
Conclusion
In conclusion, N-(5-methyl-3-isoxazolyl)-2-(2-nitrophenyl)acetamide, or MINA, is a small molecule that has gained attention in scientific research for its potential therapeutic applications. The synthesis of MINA has been optimized for laboratory experiments, and studies have shown that it has various biochemical and physiological effects. MINA has the potential to be a valuable tool in the development of new therapies for cancer, diabetes, and autoimmune disorders, and further research is warranted to explore its full potential.

Synthesis Methods

The synthesis of MINA involves a multistep process that begins with the reaction of 5-methyl-3-isoxazolecarboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with 2-nitroaniline to produce MINA as the final product. The synthesis of MINA has been optimized to improve yields and minimize impurities, making it a viable compound for laboratory experiments.

Scientific Research Applications

MINA has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and autoimmune disorders. One of the main areas of research for MINA is its ability to regulate gene expression. MINA has been shown to act as a transcriptional regulator, modulating the expression of genes involved in various cellular processes.